Cas no 1250728-35-8 (2-hydroxy-4-methoxy-2-methylbutanoic acid)

• Product Name: 2-hydroxy-4-methoxy-2-methylbutanoic acid
• CAS No: 1250728-35-8
• MF: C₆H₁₂O₄
• MW: 148.157082557678
• CID: 6256497
• PubChem ID: 61870903
• Update Time: 2025-05-19

2-hydroxy-4-methoxy-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-4-methoxy-2-methylbutanoic acid
• SCHEMBL11337371
• CS-0276059
• AKOS011144501
• EN300-1850438
• 1250728-35-8

• Inchi： 1S/C6H12O4/c1-6(9,5(7)8)3-4-10-2/h9H,3-4H2,1-2H3,(H,7,8)
• InChI Key： ZONJFMHMYIITPA-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C)CCOC

Computed Properties

• Exact Mass: 148.07355886g/mol
• Monoisotopic Mass: 148.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-hydroxy-4-methoxy-2-methylbutanoic acid

Recent Advances in the Study of 2-Hydroxy-4-Methoxy-2-Methylbutanoic Acid (CAS: 1250728-35-8)

2-Hydroxy-4-methoxy-2-methylbutanoic acid (CAS: 1250728-35-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its hydroxy and methoxy functional groups, has been the subject of several studies aimed at elucidating its biological activity, synthetic pathways, and pharmacological potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthetic routes for 2-hydroxy-4-methoxy-2-methylbutanoic acid, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel enzymatic synthesis method that leverages immobilized lipases to achieve high enantioselectivity and yield. This method not only improves the efficiency of production but also reduces the environmental impact compared to traditional chemical synthesis. The study reported a yield of over 85% and enantiomeric excess (ee) of 98%, making it a promising approach for large-scale production.

In addition to its synthetic advancements, the biological activity of 2-hydroxy-4-methoxy-2-methylbutanoic acid has been explored in various pharmacological contexts. A recent in vitro study published in Bioorganic & Medicinal Chemistry Letters demonstrated its potent inhibitory effects on pro-inflammatory cytokines, suggesting potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound was found to suppress the production of TNF-α and IL-6 by up to 70% in macrophage cell lines, with an IC50 value of 12.5 μM, indicating its strong anti-inflammatory properties.

Further investigations into the mechanism of action revealed that 2-hydroxy-4-methoxy-2-methylbutanoic acid modulates the NF-κB signaling pathway, a key regulator of inflammatory responses. Molecular docking studies indicated that the compound binds to the p65 subunit of NF-κB, thereby inhibiting its translocation to the nucleus and subsequent transcription of pro-inflammatory genes. These findings were corroborated by in vivo experiments in murine models, where the compound significantly reduced inflammation and tissue damage in a dose-dependent manner.

The pharmacokinetic profile of 2-hydroxy-4-methoxy-2-methylbutanoic acid has also been a focus of recent research. A 2024 study in European Journal of Pharmaceutical Sciences evaluated its absorption, distribution, metabolism, and excretion (ADME) properties in rats. The results indicated good oral bioavailability (65%) and a half-life of approximately 4 hours, suggesting favorable pharmacokinetic characteristics for further drug development. Notably, the compound exhibited minimal toxicity in acute and sub-chronic toxicity studies, with no observed adverse effects at therapeutic doses.

Beyond its anti-inflammatory properties, 2-hydroxy-4-methoxy-2-methylbutanoic acid has shown promise in other therapeutic areas. Preliminary studies have explored its potential as an antimicrobial agent, with notable activity against Gram-positive bacteria such as Staphylococcus aureus and Enterococcus faecalis. The compound's ability to disrupt bacterial cell wall synthesis has been proposed as a possible mechanism, although further research is needed to confirm this hypothesis.

In conclusion, the recent advancements in the study of 2-hydroxy-4-methoxy-2-methylbutanoic acid (CAS: 1250728-35-8) underscore its potential as a versatile therapeutic agent. From optimized synthetic methods to promising pharmacological activities, this compound represents a valuable candidate for further investigation in drug discovery. Future research should focus on expanding its therapeutic applications, elucidating its mechanisms of action in greater detail, and advancing its development toward clinical trials.